Cas no 188854-52-6 (1-Ethyl(propan-2-yl)carbamoylpiperidine-4-carboxylic Acid)

• Product Name: 1-Ethyl(propan-2-yl)carbamoylpiperidine-4-carboxylic Acid
• CAS No: 188854-52-6
• CID: 4627053
• Update Time: 2025-06-14

1-Ethyl(propan-2-yl)carbamoylpiperidine-4-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 1-Ethyl(propan-2-yl)carbamoylpiperidine-4-carboxylic Acid

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinecarboxylic acids and derivatives Piperidinecarboxylic acids

Additional information on 1-Ethyl(propan-2-yl)carbamoylpiperidine-4-carboxylic Acid

Comprehensive Overview of 1-Ethyl(propan-2-yl)carbamoylpiperidine-4-carboxylic Acid (CAS No. 188854-52-6): Properties, Applications, and Innovations

1-Ethyl(propan-2-yl)carbamoylpiperidine-4-carboxylic Acid (CAS No. 188854-52-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research due to its unique structural features and potential applications. This compound, characterized by its piperidine backbone and carboxylic acid functional group, serves as a versatile intermediate in synthetic chemistry. Its molecular formula and precise configuration make it a subject of interest for researchers exploring drug discovery, peptide synthesis, and bioconjugation techniques.

In recent years, the demand for high-purity intermediates like 1-Ethyl(propan-2-yl)carbamoylpiperidine-4-carboxylic Acid has surged, driven by advancements in targeted therapeutics and precision medicine. Users frequently search for terms such as "piperidine derivatives in drug development" or "carbamoylpiperidine applications," reflecting the compound's relevance in modern science. Its role in modulating bioavailability and enhancing molecular stability aligns with current trends in optimizing small-molecule drugs.

The synthesis of CAS No. 188854-52-6 involves multi-step organic reactions, often starting from 4-piperidinecarboxylic acid derivatives. Researchers emphasize its stereoselective synthesis to ensure consistency in pharmacological studies. Analytical techniques like HPLC, NMR, and mass spectrometry are critical for verifying its purity, a topic frequently queried in search engines as "how to analyze piperidine-carboxylic acid compounds." The compound's solubility in polar solvents and its thermal stability further broaden its utility in industrial applications.

Beyond pharmaceuticals, 1-Ethyl(propan-2-yl)carbamoylpiperidine-4-carboxylic Acid is explored in material science, particularly in designing smart polymers and catalysts. Its carboxylic acid group enables covalent bonding with other molecules, making it valuable for surface functionalization. This aligns with trending searches like "piperidine-based materials for nanotechnology" and underscores its interdisciplinary appeal.

Environmental and safety considerations are also pivotal. While not classified as hazardous, proper handling protocols for organic intermediates are often searched alongside this compound's name. Innovations in green chemistry aim to optimize its synthesis, reducing waste and energy consumption—a response to queries like "sustainable synthesis of carbamoylpiperidines."

In conclusion, CAS No. 188854-52-6 exemplifies the intersection of chemical innovation and practical applications. Its adaptability across drug formulation, material engineering, and analytical chemistry ensures its continued relevance. As research evolves, so will its role in addressing challenges like drug delivery optimization and functional material design, making it a compound to watch in scientific literature.